molecular formula C9H14ClNO B8484385 2-Tert-butyl-4-chloromethyl-5-methyl-oxazole

2-Tert-butyl-4-chloromethyl-5-methyl-oxazole

Cat. No.: B8484385
M. Wt: 187.66 g/mol
InChI Key: MXCLPGBCDGGMOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Tert-butyl-4-chloromethyl-5-methyl-oxazole is a useful research compound. Its molecular formula is C9H14ClNO and its molecular weight is 187.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14ClNO

Molecular Weight

187.66 g/mol

IUPAC Name

2-tert-butyl-4-(chloromethyl)-5-methyl-1,3-oxazole

InChI

InChI=1S/C9H14ClNO/c1-6-7(5-10)11-8(12-6)9(2,3)4/h5H2,1-4H3

InChI Key

MXCLPGBCDGGMOY-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(O1)C(C)(C)C)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

30 g of the above prepared 2-tert-butyl-4,5-dimethyl-oxazole 3-oxide (˜115 mmol) was dissolved in 390 ml of CH2Cl2 and treated dropwise with 12.74 ml of POCl3 (139 mmol). The reaction mixture was refluxed over night and then quenched by carefully pouring onto crashed ice/3N NaOH. Separation of the layers, additional extraction of the aqueous phase with CH2Cl2, drying of the combined organic phase over sodium sulfate, evaporation of the solvents, and, finally, flash chromatography (SiO2, hexane/AcOEt=85/15) yielded 16.29 g of the title compound as white crystals of mp. 41–44°.
Name
2-tert-butyl-4,5-dimethyl-oxazole 3-oxide
Quantity
115 mmol
Type
reactant
Reaction Step One
Name
Quantity
12.74 mL
Type
reactant
Reaction Step Two
Quantity
390 mL
Type
solvent
Reaction Step Three

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